Cas no 1555088-05-5 (3-(3-methanesulfonylphenyl)propane-1-thiol)

• Product Name: 3-(3-methanesulfonylphenyl)propane-1-thiol
• CAS No: 1555088-05-5
• MF: C₁₀H₁₄O₂S₂
• MW: 230.346960544586
• CID: 6357664
• PubChem ID: 83926405
• Update Time: 2024-01-12

3-(3-methanesulfonylphenyl)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-(3-methanesulfonylphenyl)propane-1-thiol
• EN300-2005169
• 1555088-05-5

• Inchi： 1S/C10H14O2S2/c1-14(11,12)10-6-2-4-9(8-10)5-3-7-13/h2,4,6,8,13H,3,5,7H2,1H3
• InChI Key： CPLJKGWBFXTLRW-UHFFFAOYSA-N
• SMILES： S(C)(C1=CC=CC(=C1)CCCS)(=O)=O

Computed Properties

• Exact Mass: 230.04352203g/mol
• Monoisotopic Mass: 230.04352203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds